Cas no 53598-93-9 ( )

• Product Name: &nbsp
• CAS No: 53598-93-9
• MF: C₁₁H₁₃NOS
• MW: 207.292021512985
• CID: 938809
• PubChem ID: 326887
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-methyl-4-(phenylsulfanylmethyl)azetidin-2-one
• 4-methyl-4-phenylsulfanylmethyl-azetidin-2-one
• AC1L6ZBP
• cid_326887
• NSC299233
• 4-methyl-4-[(phenylthio)methyl]-2-azetidinone
• 4-methyl-4-[(phenylthio)methyl]azetidin-2-one
• BDBM97181
• CHEMBL2145430
• MLS003115736
• DTXSID40316091
• 53598-93-9
• SMR001831307
• DS-015263
• NSC-299233
•  

• Inchi： 1S/C11H13NOS/c1-11(7-10(13)12-11)8-14-9-5-3-2-4-6-9/h2-6H,7-8H2,1H3,(H,12,13)
• InChI Key： HWNBODVECSTPNY-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)CC1(C)CC(N1)=O

Computed Properties

• Exact Mass: 207.07189
• Monoisotopic Mass: 207.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.19
• Boiling Point: 400.8°C at 760 mmHg
• Flash Point: 196.2°C
• Refractive Index: 1.606
• PSA: 29.1
• LogP: 2.38610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Monobactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Monobactams